molecular formula C8H9NO3 B8726312 2-Hydroxy-6-methoxybenzamide CAS No. 145297-98-9

2-Hydroxy-6-methoxybenzamide

Cat. No.: B8726312
CAS No.: 145297-98-9
M. Wt: 167.16 g/mol
InChI Key: OPRVYHZQPOWGKF-UHFFFAOYSA-N
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Description

2-Hydroxy-6-methoxybenzamide is a useful research compound. Its molecular formula is C8H9NO3 and its molecular weight is 167.16 g/mol. The purity is usually 95%.
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Properties

CAS No.

145297-98-9

Molecular Formula

C8H9NO3

Molecular Weight

167.16 g/mol

IUPAC Name

2-hydroxy-6-methoxybenzamide

InChI

InChI=1S/C8H9NO3/c1-12-6-4-2-3-5(10)7(6)8(9)11/h2-4,10H,1H3,(H2,9,11)

InChI Key

OPRVYHZQPOWGKF-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=CC(=C1C(=O)N)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2,6-dihydroxybenzamide (2 g, 12.66 mmol) in dimethylformamide (100 mL) were added cesium carbonate (3.922 g, 12.03 mmol) and methyl iodide (756 μL, 12.03 mmol). The reaction mixture was stirred at room temperature for 36 h and was taken in 200 mL of ethyl acetate and diethyl ether (1:1 ratio). It was washed with water, brine and dried over anhydrous sodium sulfate. The solid was then filtered off, and the filtrate was concentrated in vacuo. Purification of the residue by flash chromatography (Biotage system, KP-Sil™ 32-63 μm, 60 Å silica gel) eluting with 25% ethyl acetate in hexanes yielded 2-hydroxy-6-methoxy-benzamide (1.4 g, 66%).
Quantity
2 g
Type
reactant
Reaction Step One
Name
cesium carbonate
Quantity
3.922 g
Type
reactant
Reaction Step One
Quantity
756 μL
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

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